![molecular formula C9H9BrO B1518998 (R)-5-Bromo-2,3-dihydro-1H-inden-1-OL CAS No. 1038919-63-9](/img/structure/B1518998.png)
(R)-5-Bromo-2,3-dihydro-1H-inden-1-OL
Overview
Description
(R)-5-Bromo-2,3-dihydro-1H-inden-1-OL, also known as R-5-bromo-indenol, is an organic compound that belongs to the class of brominated indenols. It is a chiral molecule, with the R-configuration being the most abundant in nature. This compound is used in a range of applications, including chemical synthesis, drug discovery, and scientific research.
Scientific Research Applications
Synthesis and Configuration Analysis
(R)-5-Bromo-2,3-dihydro-1H-inden-1-OL and its stereoisomers are pivotal in synthesizing biologically active compounds. A study by Prysiazhnuk et al. (2021) synthesized all four possible stereoisomers of this compound and examined their configurations using enzymatic kinetic resolution, X-ray diffraction, and NMR techniques. Biocatalytic esterification was employed for the resolution of racemates, revealing the absolute configurations of different stereoisomers (Prysiazhnuk, Rusanov, & Kolodiazhnyi, 2021).
DNA Binding Activity of Chiral Schiff Bases
Bora et al. (2021) synthesized new chiral Schiff Bases using derivatives of this compound and investigated their DNA binding activities. These studies utilized fluorescence quenching, UV-Vis spectroscopy, and cyclic voltammetry to understand the interaction of these bases with calf-thymus DNA (CT-DNA), highlighting the influence of remote substituents on the structure and biological activity of these compounds (Bora, Maiti, Singh, & Barman, 2021).
Decarbonylative Cycloaddition in Organic Synthesis
Hu et al. (2022) explored the synthesis of 2,3-dihydro-1H-inden-1-one derivatives through decarbonylative cycloaddition, involving this compound. This process was catalyzed by rhodium and involved direct carbon-carbon bond cleavage, highlighting the compound's role in innovative organic synthesis methodologies (Hu, Wang, Ma, Wang, & Liu, 2022).
Enzymatic Kinetic Resolution in Monomer Preparation
Zhang and Kazlauskas (1999) reported the first preparation of enantiopure indane monomer using this compound. The study focused on enzyme-catalyzed kinetic resolution to achieve high regioselectivity and enantioselectivity, demonstrating the compound's significance in the synthesis of monomers with specific configurations (Zhang & Kazlauskas, 1999).
Lipase-Mediated Dynamic Kinetic Resolution
Shimomura et al. (2015) conducted studies on the dynamic kinetic resolution of secondary alcohols, including this compound. They combined Candida antarctica lipase and zeolite in an ionic liquid solvent system, demonstrating the compound's role in enhancing green chemistry and catalysis (Shimomura, Harami, Matsubara, Nokami, Katada, & Itoh, 2015).
properties
IUPAC Name |
(1R)-5-bromo-2,3-dihydro-1H-inden-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO/c10-7-2-3-8-6(5-7)1-4-9(8)11/h2-3,5,9,11H,1,4H2/t9-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRXIUUZVRAOHBS-SECBINFHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1O)C=CC(=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC2=C([C@@H]1O)C=CC(=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1038919-63-9 | |
Record name | (1R)-5-bromo-2,3-dihydro-1H-inden-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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